Cas no 452-73-3 (2-Chloro-4-fluorotolueneC)

• Product Name: 2-Chloro-4-fluorotolueneC
• CAS No: 452-73-3
• MF: C₇H₆ClF
• MW: 144.573944568634
• MDL: MFCD00000572
• CID: 37477
• PubChem ID: 96747
• Update Time: 2025-06-07

2-Chloro-4-fluorotolueneC Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-1-methylbenzene
• 2-Chloro-4-fluorotoluene
• Benzene, 2-chloro-4-fluoro-1-methyl-
• 4-fluoro-2-chlorotoluene
• CSARJIQZOSVYHA-UHFFFAOYSA-N
• 2-chlor-4-fluor-1-methylbenzol
• NSC88317
• PubChem1605
• 2-chloro-4fluorotoluene
• 4-Fluor-2-chlor-toluol
• KSC235Q0R
• CSARJIQZOSVYHA-UHFFFAOYSA-
• WT328
• 4-FLUORO-2-CHLORO-TOLUENE
• 3-chloro-5-fluoro-2-methylbenzene
• A
• NS00042958
• TOLUENE, 2-CHLORO-4-FLUORO-
• C1227
• AKOS005063641
• NSC-88317
• MFCD00000572
• D72489
• GP4EY2J3GP
• AS-12614
• InChI=1/C7H6ClF/c1-5-2-3-6(9)4-7(5)8/h2-4H,1H3
• 2-Chloro-4-fluoro-1-methylbenzene #
• 2-Chloro-4-fluorotoluene, TraceCERT(R), certified reference material, 19F-qNMR Standard
• AM61994
• NSC 88317
• CS-0010402
• 2-Chloro-4-fluorotolueneC
• FT-0611776
• EINECS 207-209-8
• 452-73-3
• A7137
• AC-9818
• EN300-21356
• DTXSID50196427
• SCHEMBL254861
• 2-Chloro-4-fluorotoluene, 99%
• UNII-GP4EY2J3GP
• W-106148
• 2-Chloro-4-fluorotoluene,97%
• DB-024062
• FC34271
• DTXCID60118918
• 207-209-8

• MDL： MFCD00000572
• Inchi： 1S/C7H6ClF/c1-5-2-3-6(9)4-7(5)8/h2-4H,1H3
• InChI Key： CSARJIQZOSVYHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)F
• BRN： 1931690

Computed Properties

• Exact Mass: 144.01400
• Monoisotopic Mass: 144.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.197 g/mL at 25 °C(lit.)
• Boiling Point: 154-156 °C(lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.499(lit.)
• PSA: 0.00000
• LogP: 2.78750
• Solubility: Not insoluble in water

2-Chloro-4-fluorotolueneC Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36/37/39; S36
• Hazardous Material Identification：
• Safety Term：S16;S26;S36/37/39
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Chloro-4-fluorotolueneC

Recent Advances in the Study of 2-Chloro-4-fluorotoluene (CAS: 452-73-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-4-fluorotoluene (CAS: 452-73-3) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, also referred to by its product name 2-Chloro-4-fluorotolueneC, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its potential in drug discovery, material science, and as a building block for more complex chemical entities.

One of the most notable advancements in the study of 2-Chloro-4-fluorotoluene is its role in the development of novel fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have utilized 2-Chloro-4-fluorotoluene as a precursor for the synthesis of fluorinated analogs of existing drugs, leading to improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a new class of kinase inhibitors, showing enhanced selectivity and reduced off-target effects.

In addition to its pharmaceutical applications, 2-Chloro-4-fluorotoluene has been investigated for its utility in material science. Its unique electronic properties, attributed to the presence of both chlorine and fluorine substituents, make it an attractive candidate for the development of organic electronic materials. Recent research has highlighted its potential in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic cells. A study conducted by a team at MIT in 2022 reported the synthesis of a novel polymer incorporating 2-Chloro-4-fluorotoluene, which exhibited remarkable charge transport properties and stability under ambient conditions.

The synthetic methodologies for 2-Chloro-4-fluorotoluene have also seen significant improvements. Traditional routes often involved multi-step processes with low yields and harsh reaction conditions. However, recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis. For example, a 2023 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that achieved high yields of 2-Chloro-4-fluorotoluene under mild conditions, minimizing waste and energy consumption. These developments are critical for scaling up production and meeting the growing demand for this compound in industrial applications.

Despite its promising applications, the handling and environmental impact of 2-Chloro-4-fluorotoluene require careful consideration. As a halogenated compound, it poses potential risks to human health and the environment if not managed properly. Recent studies have focused on developing safer handling protocols and exploring biodegradable alternatives. A 2023 report by the Environmental Protection Agency (EPA) emphasized the need for stricter regulations on the disposal of halogenated aromatic compounds, including 2-Chloro-4-fluorotoluene, to mitigate their ecological footprint.

In conclusion, 2-Chloro-4-fluorotoluene (CAS: 452-73-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, underscore its importance as a versatile building block. Ongoing research aims to further optimize its synthesis, expand its utility, and address associated environmental concerns. As the field advances, 2-Chloro-4-fluorotoluene is poised to play an even greater role in the development of next-generation therapeutics and materials.